Technical Guide: Atropisomerism in 1,8-Disubstituted Naphthalene Derivatives
Technical Guide: Atropisomerism in 1,8-Disubstituted Naphthalene Derivatives
Executive Summary
This guide addresses the structural dynamics, synthesis, and characterization of 1,8-disubstituted naphthalene derivatives. Unlike the axial chirality observed in 1,1'-binaphthyls (e.g., BINAP), 1,8-disubstituted naphthalenes exhibit peri-atropisomerism . The steric repulsion between substituents at the 1 and 8 positions forces the naphthalene core to distort and the substituents to adopt non-coplanar orientations.
For researchers in drug discovery and asymmetric catalysis, these scaffolds offer a unique "parallel" geometry distinct from the "coaxial" geometry of biaryls. However, they present significant challenges: lower rotational barriers often lead to rapid racemization at room temperature. This guide provides the protocols to design configurationally stable analogs and accurately measure their rotational energy barriers (
Mechanistic Underpinnings: The Peri-Effect
The 1,8-positions (peri-positions) of naphthalene are separated by approximately 2.5 Å in a planar geometry, which is significantly shorter than the van der Waals sum of most functional groups. This creates severe steric strain known as the peri-effect .
To relieve this strain, the molecule undergoes two primary deformations:
-
Out-of-Plane Splaying: The substituents bend away from each other (in-plane and out-of-plane).
-
Ring Distortion: The naphthalene core twists, losing planarity.
Rotational Isomerism (Anti vs. Syn)
In 1,8-diarylnaphthalenes, the aryl rings cannot rotate freely past each other. They adopt a minimum energy conformation where the rings are roughly perpendicular to the naphthalene plane.
-
Anti-conformer: The substituents are oriented on opposite faces of the naphthalene plane (
symmetry). This is typically the chiral, isolable species. -
Syn-conformer: The substituents are on the same face (
symmetry, meso).
The Transition State (TS): Racemization requires one substituent to rotate past the other. The TS is often described as a "T-shaped" or "face-to-face" geometry where steric clash is maximized.
Figure 1: The energetic pathway of isomerization. High barriers (>100 kJ/mol) are required for room-temperature stability.
Strategic Molecular Design for Stability
Most simple 1,8-diarylnaphthalenes (e.g., 1,8-diphenylnaphthalene) racemize rapidly at room temperature. To create viable atropisomeric drugs or catalysts, you must engineer the scaffold to increase
Design Rules
-
Ortho-Substitution: Introducing substituents at the ortho positions of the peri-phenyl rings (e.g., o-tolyl, o-anisyl) drastically increases the barrier.
-
Heterocyclic Bulk: Replacing phenyl rings with quinolines or acridines increases the effective steric bulk.
-
Bridgehead Modification: Modifications to the naphthalene backbone itself (e.g., 2,7-substitution) have a secondary buttressing effect that can further lock the conformation.
Experimental Characterization Protocols
Accurate determination of the rotational barrier is critical. The choice of method depends on the stability of the atropisomer.
Method A: Variable Temperature NMR (VT-NMR)
Use when: Isomers interconvert rapidly at room temperature (Lifetime
Principle: At low temperatures, exchange is slow, and distinct signals for conformers are visible.[3] As temperature rises, signals broaden and merge at the Coalescence Temperature (
Protocol:
-
Sample Prep: Dissolve ~10 mg of compound in a high-boiling deuterated solvent (e.g., DMSO-
, Toluene- , or Tetrachloroethane- ). Ensure the solvent remains liquid significantly below and above the expected . -
Probe Calibration: Calibrate the probe temperature using a standard (e.g., methanol or ethylene glycol) to ensure accuracy within
. -
Acquisition:
-
Acquire spectra at 10 K intervals starting from ambient.
-
Identify the splitting of diastereotopic protons (e.g., isopropyl methyls or benzylic protons).
-
Locate
where the two peaks merge into a flat-topped plateau.
-
-
Calculation (Eyring Analysis): Calculate the rate constant (
) at coalescence: Where is the chemical shift difference (Hz) between the separated signals at the slow-exchange limit.Then, apply the Eyring equation to find
:
Method B: Dynamic Chiral HPLC
Use when: Isomers are stable at room temperature (
Protocol:
-
Isolation: Separate enantiomers/diastereomers using a semi-prep Chiralpak AD or OD column (typical mobile phase: Hexane/IPA).
-
Incubation: Dissolve the pure atropisomer in a non-reactive solvent (e.g., dodecane or mesitylene). Aliquot into sealed ampoules.
-
Thermal Stress: Heat ampoules in an oil bath at a fixed temperature (e.g., 80 °C).
-
Quantification: Remove ampoules at set time intervals (
), quench on ice, and analyze the enantiomeric excess (ee) via analytical chiral HPLC. -
Kinetics: Plot
vs. time. The slope yields the rate constant .
Figure 2: Workflow for selecting the appropriate characterization method based on stability.
Synthetic Strategies & Challenges
Synthesizing 1,8-diarylnaphthalenes is notoriously difficult due to the very steric crowding that creates the atropisomerism.
The "Homocoupling" Problem
Standard Suzuki or Stille couplings often fail or produce low yields because the formation of the C-C bond at the crowded peri-position is kinetically disfavored compared to homocoupling of the organometallic reagent.
Optimized Protocol: Stille Coupling
Research indicates that Stille coupling often outperforms Suzuki for these specific congested systems.
Recommended Conditions:
-
Catalyst:
(High loading: 5–10 mol%) -
Additive:
(Copper(II) oxide) – Critical for promoting the cross-coupling over homocoupling. -
Solvent: Toluene or DMF at reflux.
-
Substrates: 1,8-diiodonaphthalene + 2.5 equiv Aryl-Stannane.
Table 1: Comparison of Synthetic Methods
| Method | Catalyst System | Yield (Typical) | Key Challenge |
| Suzuki | 10–30% | Protodeboronation, steric failure. | |
| Negishi | 20–40% | Functional group tolerance. | |
| Stille (Optimized) | 50–70% | Toxicity of tin reagents. |
Applications in Research & Development
Chiral Fluorosensors
1,8-Diacridylnaphthalenes function as enantioselective fluorosensors.[4] The "cleft" created by the two parallel acridine rings can bind chiral analytes (like amino acids).
-
Mechanism: Binding causes a change in the twist angle or rigidity, altering fluorescence lifetime or intensity.
-
Advantage: The high rigidity of the naphthalene backbone provides a more defined chiral pocket than flexible biaryls.
Proton Sponges
While often achiral, derivatives like 1,8-bis(tetramethylguanidino)naphthalene (TMGN) utilize the peri-proximity to create "superbasic" sites. The proton is chelated between the two nitrogen substituents.[5] Understanding the rotational dynamics is crucial here, as the "in" vs "out" conformation dictates basicity.
References
-
Synthesis and Stereodynamics of Highly Constrained 1,8-bis(2,2'-dialkyl-4,4'-diquinolyl)naphthalenes. PubMed. [Link]
-
Atropisomerism in Diarylamines: Structural Requirements and Mechanisms of Conformational Interconversion. National Institutes of Health (PMC). [Link]
-
Synthesis of a Sterically Crowded Atropisomeric 1,8-Diacridylnaphthalene for Dual-Mode Enantioselective Fluorosensing. Journal of Organic Chemistry. [Link]
-
Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. MDPI. [Link]
-
1,8-bis(tetramethylguanidino)naphthalene (TMGN): a new, superbasic and kinetically active "proton sponge". PubMed. [Link][6]
-
Determining the Energy of Activation Parameters from Dynamic NMR Experiments. University of Colorado Boulder. [Link]
Sources
- 1. Synthesis and stereodynamics of highly constrained 1,8-bis(2,2'-dialkyl-4,4'-diquinolyl)naphthalenes (2) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Synthesis and stereodynamics of highly constrained 1,8-bis(2,2'-dialkyl-4,4'-diquinolyl)naphthalenes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Out-Basicity of 1,8-bis(dimethylamino)naphthalene: the experimental and theoretical challenge - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 6. 1,8-bis(tetramethylguanidino)naphthalene (TMGN): a new, superbasic and kinetically active "proton sponge" - PubMed [pubmed.ncbi.nlm.nih.gov]
